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Compound of Interest

Compound Name: Himic anhydride

Cat. No.: B142255

Himic anhydride is a chemical compound utilized as an intermediate in the synthesis of
various materials, including pharmaceuticals and resins.[1] As a white, solid substance, it is
classified as an irritant and is sensitive to moisture.[2] Proper handling and disposal are critical
to ensure the safety of laboratory personnel. This guide provides essential procedural
information for researchers, scientists, and drug development professionals.

Himic anhydride is known to cause severe irritation to the eyes, skin, and respiratory tract.[2]
Contact can result in chemical burns, and inhalation may lead to severe respiratory irritation
and delayed pulmonary edema.[2] It is crucial to adhere to the following safety protocols to
minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential when working with Himic
anhydride. The following equipment should be worn at all times in the laboratory when
handling this chemical.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2]

e An eyewash station and a safety shower must be readily accessible in the work area.
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Personal Protective Equipment:

e Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's 29 CFR
1910.133 or European Standard EN166 regulations. A face shield should be used in
situations where splashing is a significant risk.

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves to prevent skin contact. For related

anhydrides, materials like PVC, neoprene, or nitrile rubber are often recommended;

however, it is crucial to consult the glove manufacturer's specific chemical resistance

guide for suitability and breakthrough times.

o Clothing: A laboratory coat must be worn. Ensure it is buttoned and fits properly to cover

as much skin as possible.

» Respiratory Protection: If workplace conditions warrant, or if dusts are generated, a
respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149 must be followed.

Safety and Logistical Information

This table summarizes key safety and physical data for Himic anhydride.

Parameter Value Source
Appearance White Solid
Molecular Formula C9H803
Molecular Weight 164.16 g/mol
Melting Point 162 - 165 °C
o Decomposes with water and
Solubility )
alkalies
) Health: 2, Flammability: O,
NFPA Rating

Instability: 1
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety.

e Preparation:

[¢]

Ensure all necessary PPE is available and in good condition.

o

Verify that the chemical fume hood, eyewash station, and safety shower are operational.

o

Review the Safety Data Sheet (SDS) for Himic anhydride before beginning work.

[¢]

Keep the container tightly closed and protected from moisture.

» Handling:

o Conduct all manipulations of Himic anhydride inside a certified chemical fume hood to
minimize inhalation exposure.

o Avoid all direct contact with the substance; do not touch it with bare hands.

o When weighing, use a spatula to carefully transfer the solid, avoiding the creation of dust.

o Keep away from incompatible substances such as water, strong oxidizing agents, and
moist air.

 In Case of Accidental Exposure or Spill:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids. Seek immediate medical
attention.

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15
minutes while removing any contaminated clothing and shoes. Get medical aid.

o Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. Seek immediate medical attention.
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o Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and
place it into a suitable, labeled container for disposal. Ensure the area is well-ventilated.
Do not allow water to enter the containers.

Disposal Plan: Step-by-Step Waste Management
Himic anhydride waste must be treated as hazardous.
e Segregation:

o Collect all waste containing Himic anhydride, including contaminated consumables (e.g.,
gloves, weighing paper, paper towels), in a designated, sealed, and clearly labeled
hazardous waste container.

o Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

e Disposal:

o Chemical waste generators are required to determine if a discarded chemical is classified
as a hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).

o Arrange for disposal through your institution's environmental health and safety office or a
licensed hazardous waste disposal company.

o You must consult state and local hazardous waste regulations to ensure complete and
accurate classification and disposal.

Workflow for Safe Handling of Himic Anhydride
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Caption: Logical workflow for the safe handling and disposal of Himic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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